Cas no 73323-91-8 (2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione)

• Product Name: 2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione
• CAS No: 73323-91-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 562851
• PubChem ID: 641846
• Update Time: 2025-06-29

2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[(1R)-2-hydroxy-1-methylethyl]-
• (R)-2-(1-hydroxypropan-2-yl)isoindoline-1,3-dione
• 2-[(1R)-2-HYDROXY-1-METHYLETHYL]-1H-ISOINDOLE-1,3(2H)-DIONE
• N-phthaloyl-D-alaninol
• (R)-2-(2-Hydroxy-1-methylethyl)isoindol-1,3-dione
• 2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione
• KYTIHOIDWMVRKU-SSDOTTSWSA-N
• AKOS015150092
• (R)-2-(2-hydroxy-1-methylethyl)-1H-isoindole-1,3(2H)-dione
• (R)-2-(2-Hydroxy-1-methylethyl)-1H-isoindole 1,3(2H)-dione
• 2-[(2R)-1-hydroxypropan-2-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• 2-((R)-2-hydroxy-1-methyl-ethyl)isoindole-1,3-dione
• Z1270593629
• 2-[(2R)-1-hydroxypropan-2-yl]isoindole-1,3-dione
• SCHEMBL3065790
• CS-0130153
• E79128
• EN300-157607
• 73323-91-8
• A1-00449
• AS-83214

• Inchi： 1S/C11H11NO3/c1-7(6-13)12-10(14)8-4-2-3-5-9(8)11(12)15/h2-5,7,13H,6H2,1H3/t7-/m1/s1
• InChI Key： KYTIHOIDWMVRKU-SSDOTTSWSA-N
• SMILES： OC[C@@H](C)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.348
• Melting Point: Not available
• Boiling Point: 357 ºC
• Flash Point: 170 ºC
• PSA: 57.61000
• LogP: 0.60130
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione

Introduction to 2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione (CAS No. 73323-91-8)

2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 73323-91-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule has garnered attention due to its unique structural framework and potential applications in medicinal chemistry. The presence of an isoindoline core, combined with a stereodefined (1R)-2-hydroxy-1-methyl-ethyl side chain, makes it a versatile scaffold for developing novel bioactive molecules.

The isoindoline moiety is a fused bicyclic system consisting of a benzene ring and a pyrrole ring, which is commonly found in various natural products and pharmacologically active compounds. Its structural rigidity and electronic properties contribute to its role as a privileged scaffold in drug design. The chiral center at the (1R)-2-hydroxy-1-methyl-ethyl group introduces stereoselectivity, which is crucial for the biological activity of many therapeutic agents. This stereochemical feature has been extensively studied in the context of asymmetric synthesis and catalysis.

In recent years, there has been growing interest in leveraging 2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione for the development of innovative therapeutic strategies. Researchers have explored its potential as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating isoindoline derivatives with anti-inflammatory, anticancer, and antimicrobial properties. The hydroxy and methyl substituents on the side chain play a pivotal role in modulating the pharmacokinetic and pharmacodynamic profiles of these derivatives.

The synthesis of 2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione involves multi-step organic transformations, including cyclization reactions and stereocontrolled functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and biocatalytic approaches, have been employed to enhance the efficiency and selectivity of these processes. The stereochemistry of the (1R)-2-hydroxy-1-methyl-ethyl group is particularly challenging to control but can be achieved through well-established asymmetric synthesis techniques.

One of the most compelling aspects of this compound is its adaptability in medicinal chemistry. By modifying the substituents on the isoindoline core or introducing additional functional groups, chemists can generate a diverse library of derivatives with tailored biological activities. For example, recent studies have highlighted the use of 2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione as a building block for designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. These derivatives exhibit high selectivity and potency due to their optimized binding interactions with target enzymes.

The pharmacological evaluation of isoindoline-based compounds has revealed promising results in preclinical studies. The structural features of these molecules contribute to their ability to interact with biological targets at high affinity while minimizing off-target effects. The stereochemical purity of (1R)-2-hydroxy-1-methyl-ethyl] derivatives is particularly important for achieving optimal therapeutic outcomes. Further research is ongoing to elucidate the mechanisms by which these compounds exert their biological effects and to identify new applications for them.

From a synthetic chemistry perspective, 2-[(1R)-2-hydroxy-1-methyl-ethyl]isoindoline-1,3-dione serves as an excellent model system for exploring innovative synthetic strategies. Its complex architecture presents challenges that drive advancements in organic synthesis techniques. Additionally, its versatility as a scaffold allows chemists to explore new chemical space for drug discovery. This has led to collaborations between academic researchers and pharmaceutical companies aimed at developing next-generation therapeutics based on isoindoline derivatives.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications in drug development and materials science. Innovations in computational chemistry and artificial intelligence are also being integrated into the design process to accelerate the discovery of novel isoindoline-based drugs. As our understanding of molecular interactions continues to evolve, compounds like 2-(‌(‌(‌(‌(‌(‌(‌(‌(‌(‌(‌(‌(‌(‌(‌(‌(‌(‌(((((hydroxy)))))methyl)))))ethyl))))))))))))isoindoline)))))))))))))))))dione (CAS No. 73323‍91‍8) will undoubtedly play a pivotal role in shaping the future of medicine.